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Compound of Interest

Compound Name: Sgc-cbp30
CAS No.: 1613695-14-9
Cat. No.: B15604191
Get Quote
. J

For researchers and laboratory professionals utilizing the potent CBP/p300 bromodomain
inhibitor SGC-CBP30, adherence to correct disposal protocols is paramount for environmental
safety and regulatory compliance. This guide provides a comprehensive, step-by-step
approach to the proper disposal of SGC-CBP30, ensuring the protection of both laboratory
personnel and the surrounding ecosystem.

Immediate Safety and Disposal Overview

SGC-CBP30 is classified as hazardous to the aquatic environment, with long-lasting effects.[1]
Therefore, it is crucial to prevent its release into the environment.[1] Disposal procedures must
be in strict accordance with all applicable local, regional, national, and international regulations.

[1]

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15604191#bc-rfq
https://www.benchchem.com/product/b15604191/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-sgc-cbp30
https://www.benchchem.com/product/b15604191/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-sgc-cbp30
https://www.benchchem.com/product/b15604191/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-sgc-cbp30
https://cdn.caymanchem.com/cdn/msds/14469m.pdf
https://cdn.caymanchem.com/cdn/msds/14469m.pdf
https://cdn.caymanchem.com/cdn/msds/14469m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Chemical and Physical Properties Disposal and Safety Information
Molecular Formula C2sH33CIN4O3[2]

Molecular Weight 509.04 g/mol [2]

Appearance Crystalline solid[3]

Solubility Soluble in DMSO and ethanol[2][4]
Storage Temperature +4°C[2][4] or -20°C][3]

o Aquatic Chronic 4, H413: May cause long
Hazard Classification ) o
lasting harmful effects to aquatic life[1]

Primary Disposal Precaution Avoid release to the environment[1]

_ _ Wear protective gloves, clothing, and eye
Personal Protective Equipment ]
protection[5]

Step-by-Step Disposal Protocol for SGC-CBP30

The following protocol outlines the essential steps for the safe disposal of SGC-CBP30 and its
associated waste materials.

1. Waste Segregation and Collection:

» Solid Waste: Collect pure, unused SGC-CBP30 and any contaminated solid materials (e.g.,
pipette tips, gloves, weighing paper) in a designated, clearly labeled, and sealed hazardous
waste container. The container must be compatible with chemical waste.

» Liquid Waste: Collect solutions containing SGC-CBP30 in a separate, leak-proof, and clearly
labeled hazardous waste container. Do not mix with other solvent waste streams unless
explicitly permitted by your institution's environmental health and safety (EHS) office.

o Empty Containers: Original containers of SGC-CBP30 must be triple-rinsed with a suitable
solvent (such as ethanol or DMSO, in which it is soluble) before disposal. The rinsate must
be collected and disposed of as hazardous liquid waste.[6][7] After rinsing, deface or remove
the original label and dispose of the container as instructed by your institution's guidelines,
which may include placing it in designated glass or plastic recycling.
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2. Labeling of Waste Containers:

« All waste containers must be accurately labeled with "Hazardous Waste" and the full
chemical name: "SGC-CBP30".

¢ Indicate the concentration and the solvent used in liquid waste containers.
o Ensure the date of waste generation is clearly marked.
3. Storage of Chemical Waste:

» Store hazardous waste containers in a designated, secure area away from general
laboratory traffic.

e Ensure secondary containment is used for liquid waste containers to prevent spills.

e Do not accumulate large quantities of waste. Arrange for regular pick-up by your institution's
EHS department.

4. Disposal Arrangement:

o Contact your institution's EHS office or a licensed hazardous waste disposal contractor to
arrange for the collection and final disposal of the SGC-CBP30 waste.

» Never dispose of SGC-CBP30 down the drain or in regular trash.[8][9]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of SGC-CBP30
from the point of generation to final disposal.
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SGC-CBP30 Disposal Workflow

By adhering to these procedures, researchers can ensure the safe and environmentally
responsible disposal of SGC-CBP30, fostering a culture of safety and sustainability within the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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